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Compound of Interest

Compound Name: Ethyl 2-chloromethylbenzoate

Cat. No.: B072465

Ethyl 2-chloromethylbenzoate (CAS No: 1531-78-8; Molecular Formula: C10H11CIO2) is a
bifunctional aromatic compound of significant interest to the chemical research and drug
development sectors.[1][2] With a molecular weight of 198.65 g/mol , its structure incorporates
an ethyl ester and a reactive chloromethyl group on a benzene ring in an ortho configuration.[1]
This specific arrangement makes it a valuable electrophilic building block. The chloromethyl
group serves as a potent handle for introducing the 2-(ethoxycarbonyl)benzyl moiety into a
wide range of molecules via nucleophilic substitution reactions. This functionality is crucial for
constructing more complex molecular architectures, positioning Ethyl 2-
chloromethylbenzoate as a key intermediate in the synthesis of novel pharmaceutical agents,
agrochemicals, and fine chemicals.

This guide serves as a technical resource for researchers and procurement specialists,
providing a comprehensive overview of the commercial landscape, critical quality assessment
protocols, and essential handling considerations for Ethyl 2-chloromethylbenzoate.

Part 1: The Commercial Landscape - Sourcing and
Procurement

The procurement of high-quality starting materials is the foundational step for any successful
research and development program. The commercial availability of Ethyl 2-
chloromethylbenzoate is robust, with a diverse supplier base ranging from large-scale
manufacturers to specialized fine chemical providers.
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Identifying and Vetting Suppliers

A majority of the primary manufacturers and suppliers of Ethyl 2-chloromethylbenzoate are
located in China, accessible through various online chemical marketplaces and direct company
websites.[3][4][5] When sourcing this compound, researchers should consider the supplier's
reputation, their role as a manufacturer versus a distributor, and their ability to provide
comprehensive technical documentation.

Table 1: Representative Commercial Suppliers of Ethyl 2-chloromethylbenzoate

Supplier Type

Representative
Companies

Typical Offerings

Key
Considerations

Online Marketplaces

ChemicalBook,
Echemi, ChemNet

Listings from
numerous, primarily
Chinese, suppliers.[3]

[4]16]

Variable quality and
documentation. Good
for initial sourcing and
price comparison.
Diligence is required
to vet the actual

manufacturer.

Fine Chemical

Suppliers

HANGZHOU LEAP
CHEM CO., LTD.[5],
JHECHEM CO LTD[4]

Research quantities
(grams) to bulk
quantities (kilograms).
Often provide detailed

technical support.

Established quality
control systems. May
offer higher purity
grades suitable for
more sensitive

applications.

Specialty Producers

Pharmaffiliates[2]

May offer the
compound as a
reference standard or
as part of a catalog of
pharmaceutical

intermediates.

High purity is
expected, but
guantities may be
limited to research

scale.

Procurement Strategy: A Scientist's Checklist
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e Request a Quotation: Inquire about price per gram/kilogram, available purity grades (e.g.,
>98% HPLC), and estimated lead times.

» Demand Documentation: Always request a Certificate of Analysis (CoA) for the specific batch
you will receive. A Safety Data Sheet (SDS) is also mandatory for ensuring safe handling

protocols.

» Clarify Logistics: Understand the shipping terms, customs clearance responsibilities, and
typical delivery timelines, especially for international orders.

o Evaluate Packaging: Ensure the product will be shipped in appropriate, secure containers to
maintain its integrity during transit.

Part 2: Quality Assessment and Specification
Analysis

The trustworthiness of experimental data is directly linked to the quality of the starting
materials. For a reactive intermediate like Ethyl 2-chloromethylbenzoate, verifying its identity
and purity upon receipt is a non-negotiable step in the research workflow.

The Gatekeeper of Quality: The Certificate of Analysis
(CoA)

A CoA is a batch-specific document that certifies a product meets a defined set of
specifications. It is the primary tool for initial quality assessment. Researchers should critically
evaluate the CoA to ensure it contains sufficient detail and that the analytical methods used are
appropriate.

Table 2: Decoding a Typical Certificate of Analysis
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Typical . Rationale and
Parameter o Analytical Method L )
Specification Scientific Insight
A simple but important
first check. Any
White crystalline ] ) deviation (e.g.,
Appearance Visual Inspection

powder or clear liquid

discoloration) could
indicate impurities or

degradation.[4]

Identity Confirmation

Conforms to structure

1H NMR, IR, Mass

Spectrometry

Confirms the
molecular structure.
1H NMR is particularly
powerful as it provides
a detailed fingerprint
of the molecule,
allowing for the
detection of structural
isomers or related

impurities.

Assay / Purity

298.0%

Gas Chromatography
(GC) or HPLC

Quantifies the amount
of Ethyl 2-
chloromethylbenzoate
relative to impurities.
For drug
development, high
purity is essential to
avoid side reactions
and ensure

reproducible results.

[3]

Water Content

<0.5%

Karl Fischer Titration

Water can interfere
with many
organometallic or
moisture-sensitive

reactions where this
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reagent might be

used.

A sharp melting or
N ) ) Conforms to reference  Physical boiling point range is a
Boiling/Melting Point L
range Measurement classic indicator of

high purity.[4][6]

Workflow for Incoming Material Verification

A systematic approach to verifying a new chemical batch ensures its suitability for research.
This workflow integrates documentation review with in-house analytical testing to create a self-
validating system.
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Phase 1: Documentation & Physical Inspection

Receive Shipment

l

Verify Container Integrity
& Labeling

l

Review Supplier's
Certificate of Analysis (CoA)

Phase 2: Analytical Confirmation

Prepare Sample for
H NMR Analysis

i

Acquire Spectrum &
Compare to Reference

'

Optional: Run HPLC/GC
for Purity Confirmation

Phase 3: Final Disposition

Does Data Match CoA
& Reference?

Yes No

Accept Batch Quarantine Batch

Log into Inventory Contact Supplier
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Nucleophile (Nu-H)

Ethyl 2-chloromethylbenzoate e.g., R-OH, R-NH2, R-SH

+ Nu-H
Base, Solvent)

Alkylated Product

Click to download full resolution via product page
Caption: General Sn2 reaction pathway using Ethyl 2-chloromethylbenzoate.

This reactivity is foundational in medicinal chemistry for creating scaffolds and in materials
science for modifying polymers or surfaces.

Probable Synthetic Route and Impurity Profile

The most common industrial synthesis of this compound likely involves the free-radical
chlorination of ethyl 2-methylbenzoate (ethyl o-toluate). This reaction is typically initiated by UV
light or a radical initiator. [7] Understanding this synthesis provides insight into potential
impurities. Incomplete chlorination could leave residual ethyl 2-methylbenzoate. Over-
chlorination could result in the formation of ethyl 2-(dichloromethyl)benzoate. The presence of
these impurities can be monitored by GC or *H NMR analysis.

Safety and Handling Precautions

As a reactive alkylating agent, Ethyl 2-chloromethylbenzoate must be handled with care.
While a specific, verified SDS for this exact compound was not retrieved, data from analogous
structures (e.g., other chloromethyl benzoates) suggests it should be treated as a hazardous
substance. [8]

» Hazard Class: Likely to be corrosive, a skin/eye irritant, and a lachrymator. [8][9]* Handling:
Always handle inside a certified chemical fume hood.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab
coat, and splash-proof safety goggles. [8]* Storage: Store in a tightly sealed container in a
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cool, dry, and well-ventilated area, away from incompatible materials such as strong bases
and oxidizing agents. [4]

Conclusion

Ethyl 2-chloromethylbenzoate is a commercially accessible and synthetically valuable
intermediate for chemical research and development. Its effective use hinges on a diligent
procurement process, focusing on suppliers who provide robust technical documentation, and
a rigorous in-house quality verification workflow. By combining a critical review of the Certificate
of Analysis with confirmatory analytical techniques like 1H NMR, researchers can ensure the
integrity of their starting material, leading to more reliable and reproducible scientific outcomes.
Adherence to strict safety protocols is paramount due to the compound's reactive nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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